Cas no 1023740-50-2 (1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone)

• Product Name: 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone
• CAS No: 1023740-50-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5074531
• Update Time: 2025-05-24

1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(methoxymethoxy)-3,5-dimethylphenyl)ethanone
• 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone

• Inchi： 1S/C12H16O3/c1-8-5-11(10(3)13)6-9(2)12(8)15-7-14-4/h5-6H,7H2,1-4H3
• InChI Key： ZZUAFANDHREJDF-UHFFFAOYSA-N
• SMILES： O(COC)C1C(C)=CC(C(C)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone

1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone: A Comprehensive Overview

1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone (CAS No. 1023740-50-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic ketones, characterized by its phenyl ring substituted with methoxymethoxy and dimethyl groups, along with an ethanone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The methoxymethoxy group attached to the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and stability. Similarly, the dimethyl substituents further modulate the electronic environment of the molecule, potentially enhancing its solubility in organic solvents. The ethanone group, on the other hand, is a key functional group that can participate in various chemical reactions, such as nucleophilic additions and enolate formations.

Recent studies have highlighted the potential of 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's structure allows for extensive functionalization, enabling chemists to design derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone can be prepared through a variety of methods, including Friedel-Crafts acylation and Ullmann coupling reactions. These methods leverage the reactivity of aromatic rings and carbonyl groups to construct the desired product with high efficiency. The use of modern catalytic systems has further improved the yield and selectivity of these reactions.

From an environmental perspective, understanding the degradation pathways of 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone is crucial for assessing its ecological impact. Recent research has shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is essential for developing sustainable practices in chemical manufacturing.

The application of 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone extends beyond pharmaceuticals. Its unique properties make it a valuable component in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable cross-links has been exploited in creating high-performance materials with improved thermal and mechanical properties.

In conclusion, 1-(4-(Methoxymethoxy)-3,5-dimethylphenyl)ethanone (CAS No. 1023740-50-2) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features provide a foundation for innovative research and development efforts, ensuring its continued relevance in both academic and industrial settings.